2-(4-fluorophenyl)-N-(4-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(4-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H19FN2O/c1-13-4-10-16(11-5-13)20-18(22)21-12-2-3-17(21)14-6-8-15(19)9-7-14/h4-11,17H,2-3,12H2,1H3,(H,20,22)
• InChI Key: HQJAYIMAYPUKEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCCC2C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol

Description

2-(4-fluorophenyl)-N-(4-methylphenyl)-1-pyrrolidinecarboxamide, also known as Fluoromethylphenidate (FMPH), is a novel psychoactive substance that belongs to the class of stimulants. It is a derivative of methylphenidate, which is commonly known as Ritalin. FMPH has gained popularity in recent years due to its potential as a research tool in the field of neuroscience.

Mechanism of Action

FMPH works by blocking the reuptake of dopamine and norepinephrine, which increases their concentration in the synaptic cleft. This leads to an increase in their activity in the brain, which is associated with increased alertness, motivation, and focus. FMPH also acts as a weak inhibitor of the serotonin transporter, which may contribute to its effects on mood and anxiety.
Biochemical and Physiological Effects:
FMPH has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It also increases locomotor activity and reduces food intake. In humans, FMPH has been shown to improve cognitive performance, such as attention and working memory. However, the effects on mood and anxiety are less clear and may vary depending on the individual.

Advantages and Limitations for Lab Experiments

One advantage of using FMPH in lab experiments is its potency and selectivity for dopamine and norepinephrine transporters. This allows for precise manipulation of these neurotransmitter systems. However, one limitation is the potential for abuse and addiction, which may complicate the interpretation of results. Additionally, the effects of FMPH on other neurotransmitter systems, such as serotonin and glutamate, are less well-understood and may require further investigation.

Future Directions

There are several future directions for research on FMPH. One area of interest is the effects of long-term use on cognitive function and brain structure. Another area is the potential therapeutic applications of FMPH, such as in the treatment of attention deficit hyperactivity disorder (ADHD) or depression. Additionally, the development of more selective and potent derivatives of FMPH may provide new insights into the mechanisms of action of stimulants on the brain.

Synthesis Methods

The synthesis of FMPH involves the reaction between 4-fluoroaniline and 4-methylphenylacetic acid, followed by cyclization with phosgene. The resulting product is then treated with pyrrolidine to obtain FMPH. This synthesis method has been described in detail in the literature and is considered reliable.

Scientific Research Applications

FMPH has been used extensively in scientific research to study the mechanism of action of stimulants on the brain. It has been shown to increase the release of dopamine and norepinephrine, which are neurotransmitters involved in reward and motivation pathways. FMPH has also been used to study the effects of stimulants on cognitive function, such as attention and memory.